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Cat. No.: B093949

For Researchers, Scientists, and Drug Development Professionals
Introduction:

lodine heptafluoride (IF7) is a powerful fluorinating and oxidizing agent with specialized
applications in chemical synthesis.[1] It is an interhalogen compound that exists as a colorless
gas at room temperature with a characteristic moldy, acrid odor.[1][2][3] Due to its high
reactivity and hazardous nature, strict adherence to safety protocols is paramount when
handling this compound. These application notes provide detailed protocols for the safe
handling, storage, and disposal of iodine heptafluoride, along with essential safety data and
emergency procedures.

Properties of lodine Heptafluoride

A thorough understanding of the physical and chemical properties of iodine heptafluoride is
crucial for its safe handling.

Table 1: Physical and Chemical Properties of lodine Heptafluoride
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Property

Value

Chemical Formula

IF7[1][2]

Molar Mass 259.90 g/mol [1][2]

Appearance Colorless gas[1][2][4]

Odor Moldy, acrid[1][2][3]

Density 2.6 g/lcm3 at 6 °C; 2.7 g/lcm3 at 25 °C[1][2]
Triple Point 4.5 °C[1]

Sublimation Point

4.8 °C (at 1 atm)[1][2]

Melting Point

5-6 °C[1][2]

Solubility in Water

Soluble with reaction[2][5]

Hazard Identification and Risk Assessment

lodine heptafluoride is a hazardous substance that poses significant risks upon exposure.

Table 2: Hazard Identification
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Hazard

Description

Acute Toxicity (Oral)

Toxic if swallowed.[6]

Acute Toxicity (Dermal)

Toxic in contact with skin.[6]

Acute Toxicity (Inhalation)

Fatal if inhaled.[6]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[6]
Highly irritating to the skin and mucous
membranes.[3][5][7]

Serious Eye Damage/Irritation

Causes serious eye damage.[6]

Oxidizing Properties

Strong oxidizer; may cause fire on contact with

organic material.[2][3]

Reactivity

Reacts violently with water.[6] Contact with

acids or water liberates toxic gas.[6]

Risk Assessment:

A thorough risk assessment must be conducted before any experiment involving iodine

heptafluoride. This should include:

« |dentification of potential hazards: Inhalation, skin/eye contact, ingestion, fire, and explosion.

o Evaluation of risks: Consider the quantity of substance used, the nature of the experiment,

and the potential for exposure.

¢ Implementation of control measures: Engineering controls, administrative controls, and

personal protective equipment (PPE).

Experimental Protocols

3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling iodine heptafluoride:

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part

Equipment

Specification

Respiratory

Self-contained breathing
apparatus (SCBA) or a

supplied-air respirator.

In case of inadequate
ventilation, wear respiratory
protection.[6]

Chemical safety goggles and a

Must comply with 29 CFR

Eyes/Face )
face shield. 1910.133.[6]
Hand Cryogenic and chemical- Must comply with 29 CFR
ands
resistant gloves. 1910.138.[6]
Bod Gas-tight chemically protective ~ Wear suitable protective
0
Y clothing. clothing.[6]
Must comply with 29 CFR
Feet Safety shoes.

1910.136.[6]

3.2. Handling and Storage Protocol

o Engineering Controls: All work with iodine heptafluoride must be conducted in a well-

ventilated laboratory, inside a fume hood designed for handling highly reactive and toxic

gases.[6][8] An emergency eyewash station and safety shower must be readily accessible.[6]

» Handling:

o Ensure all safety precautions have been read and understood before handling.[6]

[¢]

[e]

o

o

o Storage:

Use only in a well-ventilated area.[6]
Avoid breathing fumes, gas, mist, spray, or vapors.[6]

Avoid contact with skin and eyes.[6]

o Store in a dry, cool, and well-ventilated area.[6]

Close the cylinder valve after each use and when empty.[6]
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o Protect from sunlight and do not expose to temperatures exceeding 50 °C.[6]

o Store away from incompatible materials such as acids, bases, combustible materials,
glass, metals, and reducing agents.[6]

o The storage area should be equipped with gas detectors for toxic and asphyxiating gases.

[6]
3.3. Disposal Protocol

Waste iodine heptafluoride and contaminated materials must be disposed of as hazardous
waste.

o Neutralization: Unused iodine heptafluoride can be slowly and cautiously vented into a
well-stirred, cooled solution of sodium carbonate or a mixture of soda ash and slaked lime.

o Containment: All disposable materials that have come into contact with iodine heptafluoride
(e.q., gloves, lab coats) must be collected in a sealed, labeled container.

» Disposal: Contact a licensed professional waste disposal service to dispose of the
neutralized solution and contaminated materials in accordance with local, state, and federal
regulations.

Emergency Procedures

4.1. First Aid Measures

Table 4: First Aid Protocols for lodine Heptafluoride Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o i ) )
artificial respiration. Get immediate medical

advice/attention.[6]

Thaw frosted parts with lukewarm water. Do not
rub the affected area. Remove contaminated
clothing. In case of contact, wearing rubber
Skin Contact gloves, rub 2.5% calcium gluconate gel
continuously into the affected area for 1.5 hours
or until medical care is available. Get immediate

medical advice/attention.[6]

Immediately flush eyes thoroughly with water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[6]

Due to its physical form, ingestion is unlikely. If it
occurs, do NOT induce vomiting. Rinse the

Ingestion mouth with water. Never give anything by mouth
to an unconscious person. Get immediate

medical advice/attention.[6]

4.2. Fire Fighting Measures

» Extinguishing Media: Use carbon dioxide or dry powder. Do not use water as iodine
heptafluoride reacts violently with it.[6]

» Firefighting Procedures: Evacuate unnecessary personnel.[6] Firefighters should wear gas-
tight chemically protective clothing in combination with a self-contained breathing apparatus.
[6] Use a water spray or fog to cool exposed containers.[6]

e Hazardous Decomposition Products: Thermal decomposition can produce hydrogen fluoride
and hydrogen iodide.[6]
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4 3. Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area.[6] Only qualified personnel
equipped with suitable protective equipment should intervene.[6] Ensure adequate
ventilation.[6]

e Environmental Precautions: Prevent the product from entering sewers or public waters.[6]
o Containment and Clean-up: Stop the leak if it is safe to do so. Ventilate the area.[6]

Signaling Pathways and Workflows

The following diagram illustrates the logical workflow for safely handling iodine heptafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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